Cas no 2228442-23-5 (tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate)

Tert-butyl N-{1-[2-(difluoromethoxy)phenyl]-2-oxoethyl}-N-methylcarbamate is a specialized carbamate derivative featuring a difluoromethoxy-substituted phenyl group and a reactive 2-oxoethyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The tert-butyl carbamate group provides stability and facilitates selective deprotection under mild conditions, while the difluoromethoxy moiety enhances metabolic resistance and lipophilicity. The ketone functionality offers a reactive site for further derivatization, making it valuable for structure-activity relationship studies. Its well-defined structure and functional group compatibility make it suitable for applications in medicinal chemistry and drug development.
tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate structure
2228442-23-5 structure
Product Name:tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate
CAS No:2228442-23-5
MF:C15H19F2NO4
MW:315.312471628189
CID:6508619
PubChem ID:165650194
Update Time:2025-05-21

tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate
    • tert-butyl N-{1-[2-(difluoromethoxy)phenyl]-2-oxoethyl}-N-methylcarbamate
    • 2228442-23-5
    • EN300-1903751
    • Inchi: 1S/C15H19F2NO4/c1-15(2,3)22-14(20)18(4)11(9-19)10-7-5-6-8-12(10)21-13(16)17/h5-9,11,13H,1-4H3
    • InChI Key: KNQCMKREXRAMDE-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1C(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 315.12821441g/mol
  • Monoisotopic Mass: 315.12821441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

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Additional information on tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate

Comprehensive Overview of tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate (CAS No. 2228442-23-5)

The compound tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate (CAS No. 2228442-23-5) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and tert-butyl groups, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What are the uses of tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate?" and "How is CAS No. 2228442-23-5 synthesized?".

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethoxy moiety in this compound aligns with this trend, as fluorination is a key strategy in modern drug design. Researchers often search for "fluorinated carbamates in drug discovery" or "role of difluoromethoxy in pharmaceuticals," highlighting the growing interest in such molecules. This compound's tert-butyl group further contributes to its steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate typically involves multi-step reactions, including N-methylation and carbamate formation. Detailed protocols can be found in specialized literature, answering queries like "synthesis route for CAS 2228442-23-5." Its applications extend to protease inhibition and enzyme modulation, areas frequently explored in cancer research and neurodegenerative disease studies. These topics are highly searched, reflecting the compound's relevance to cutting-edge science.

From an industrial perspective, this compound is valued for its scalability and purity, critical factors for manufacturers. Searches such as "suppliers of tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate" or "CAS 2228442-23-5 price" indicate its commercial importance. Additionally, its stability under various conditions makes it suitable for long-term storage, a practical consideration for laboratories.

Environmental and safety aspects are also frequently discussed. While not classified as hazardous, proper handling of tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate is essential to avoid contamination. Queries like "safety data sheet for CAS 2228442-23-5" underscore the need for accessible information on its handling and disposal.

In summary, tert-butyl N-{1-2-(difluoromethoxy)phenyl-2-oxoethyl}-N-methylcarbamate (CAS No. 2228442-23-5) is a versatile compound with broad applications in medicinal chemistry and material science. Its structural uniqueness and functional groups position it as a key player in ongoing research, addressing both scientific and industrial needs. By exploring its synthesis, properties, and uses, this article aims to provide a comprehensive resource for researchers and professionals alike.

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